Cas no 34419-07-3 (6-(prop-2-en-1-yl)-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione)

• Product Name: 6-(prop-2-en-1-yl)-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione
• CAS No: 34419-07-3
• MF: C₉H₉NO₂S₂
• MW: 227.30325961113
• CID: 1463424
• PubChem ID: 36825
• Update Time: 2025-04-20

6-(prop-2-en-1-yl)-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-(prop-2-en-1-yl)-2,3-dihydro-5H-[1,4]dithiino[2,3-c]pyrrole-5,7(6H)-dione
• 6-prop-2-enyl-2,3-dihydro-[1,4]dithiino[2,3-c]pyrrole-5,7-dione
• DTXSID30187994
• 5,6-Dihydro-N-allyl-p-dithiin-2,3-dicarboximide
• 5H-1,4-Dithiino(2,3-c)pyrrole-5,7(6H)-dione, 2,3-dihydro-6-allyl-
• p-DITHIIN-2,3-DICARBOXIMIDE, 5,6-DIHYDRO-N-ALLYL-
• 34419-07-3

• Inchi： 1S/C9H9NO2S2/c1-2-3-10-8(11)6-7(9(10)12)14-5-4-13-6/h2H,1,3-5H2
• InChI Key： MXKYDNZMSFEPBG-UHFFFAOYSA-N
• SMILES： S1CCSC2C(N(CC=C)C(C1=2)=O)=O

Computed Properties

• Exact Mass: 227.00757
• Monoisotopic Mass: 227.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.44
• Boiling Point: 352.2°C at 760 mmHg
• Flash Point: 166.8°C
• Refractive Index: 1.673
• PSA: 37.38